Cas no 42792-98-3 (5-hydroxy-2-methyl-1,2-dihydroisoquinolin-1-one)

5-Hydroxy-2-methyl-1,2-dihydroisoquinolin-1-one is a heterocyclic organic compound featuring an isoquinolinone core with hydroxyl and methyl substituents. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its hydroxyl group enhances solubility and enables further functionalization, while the methyl group contributes to steric and electronic modulation. The compound is particularly useful in the development of bioactive molecules due to its potential for hydrogen bonding and π-stacking interactions. High purity grades are available for research applications, ensuring reproducibility in synthetic pathways. Its stability under standard conditions further supports its utility in complex organic transformations.

5-hydroxy-2-methyl-1,2-dihydroisoquinolin-1-one structure

42792-98-3 structure

Product Name:5-hydroxy-2-methyl-1,2-dihydroisoquinolin-1-one

CAS No:42792-98-3

MF:C₁₀H₉NO₂

MW:175.183962583542

MDL:MFCD11986505

CID:928441

PubChem ID:20645403

Update Time:2025-10-10

5-hydroxy-2-methyl-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

- 1(2H)-Isoquinolinone,5-hydroxy-2-methyl-(9CI)
- 5-Hydroxy-2-methylisoquinolin-1(2H)-one
- 5-hydroxy-2-methylisoquinolin-1-one
- 1(2H)-Isoquinolinone, 5-hydroxy-2-methyl-
- 1(2h)-isoquinolinone,5-hydroxy-2-methyl-
- 5-hydroxy-2-methyl-1,2-dihydroisoquinolin-1-one
- MDL： MFCD11986505
- Inchi： 1S/C10H9NO2/c1-11-6-5-7-8(10(11)13)3-2-4-9(7)12/h2-6,12H,1H3
- InChI Key： GFKCIDMEXINYQD-UHFFFAOYSA-N
- SMILES： OC1=CC=CC2C(N(C)C=CC=21)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 249
Topological Polar Surface Area: 40.5

5-hydroxy-2-methyl-1,2-dihydroisoquinolin-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H949393-10mg	5-hydroxy-2-methylisoquinolin-1(2H)-one	42792-98-3		10mg	$ 50.00	2022-06-04
TRC	H949393-50mg	5-hydroxy-2-methylisoquinolin-1(2H)-one	42792-98-3		50mg	$ 185.00	2022-06-04
TRC	H949393-100mg	5-hydroxy-2-methylisoquinolin-1(2H)-one	42792-98-3		100mg	$ 275.00	2022-06-04
Chemenu	CM239364-100mg	5-Hydroxy-2-methylisoquinolin-1(2H)-one	42792-98-3	97%	100mg	$***	2023-05-30
Chemenu	CM239364-250mg	5-Hydroxy-2-methylisoquinolin-1(2H)-one	42792-98-3	97%	250mg	$***	2023-05-30
Chemenu	CM239364-1g	5-Hydroxy-2-methylisoquinolin-1(2H)-one	42792-98-3	97%	1g	$***	2023-05-30
Enamine	EN300-239206-0.05g	5-hydroxy-2-methyl-1,2-dihydroisoquinolin-1-one	42792-98-3	95%	0.05g	$334.0	2024-06-19
Enamine	EN300-239206-0.1g	5-hydroxy-2-methyl-1,2-dihydroisoquinolin-1-one	42792-98-3	95%	0.1g	$351.0	2024-06-19
Enamine	EN300-239206-0.25g	5-hydroxy-2-methyl-1,2-dihydroisoquinolin-1-one	42792-98-3	95%	0.25g	$366.0	2024-06-19
Enamine	EN300-239206-0.5g	5-hydroxy-2-methyl-1,2-dihydroisoquinolin-1-one	42792-98-3	95%	0.5g	$383.0	2024-06-19